![molecular formula C23H29N5O3S B2962894 N-(4-acetylphenyl)-2-((1-(4-methylpiperazin-1-yl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide CAS No. 899755-92-1](/img/structure/B2962894.png)
N-(4-acetylphenyl)-2-((1-(4-methylpiperazin-1-yl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-acetylphenyl)-2-((1-(4-methylpiperazin-1-yl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H29N5O3S and its molecular weight is 455.58. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activity Evaluation
A study conducted by Yurttaş et al. (2015) focused on the synthesis of new thiazole derivatives, including compounds structurally similar to the one inquired about. These compounds were evaluated for their antimicrobial and anticholinesterase activities. Notably, the antifungal activity against Candida parapsilosis was significant for some compounds, highlighting their potential as antifungal agents Yurttaş, Özkay, Karaca Gençer, & Acar, 2015.
Antitumor Activity and Molecular Docking Study
Al-Suwaidan et al. (2016) designed and synthesized a series of quinazolinone analogues to evaluate their in vitro antitumor activity. The study revealed that certain derivatives exhibited significant broad-spectrum antitumor activity, and molecular docking studies suggested a mechanism of action through inhibition of key enzymes involved in cancer cell proliferation. This suggests the potential use of similar compounds in developing anticancer therapies Al-Suwaidan et al., 2016.
Antihistamine Agents
Research by Alagarsamy et al. (2014) on novel quinazolinone derivatives demonstrated significant H1-antihistaminic activity, indicating potential applications as antihistamine drugs with minimal sedation effects compared to current treatments. This highlights the therapeutic relevance of such compounds in treating allergic conditions Alagarsamy, Narendhar, Sulthana, & Solomon, 2014.
Synthesis of Acetamides Bearing Novel Derivatives
Nguyen et al. (2022) reported the synthesis of acetamides bearing dihydroquinazolinone and thioxothiazolidinone moieties. These derivatives, achieved through a multistep synthesis, could have implications for the development of new drugs with potential antibacterial, antifungal, or antiviral properties Nguyen, Pham, Tran, & Bui, 2022.
Properties
IUPAC Name |
N-(4-acetylphenyl)-2-[[1-(4-methylpiperazin-1-yl)-2-oxo-5,6,7,8-tetrahydroquinazolin-4-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29N5O3S/c1-16(29)17-7-9-18(10-8-17)24-21(30)15-32-22-19-5-3-4-6-20(19)28(23(31)25-22)27-13-11-26(2)12-14-27/h7-10H,3-6,11-15H2,1-2H3,(H,24,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEDDRLYJONRFAK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC(=O)N(C3=C2CCCC3)N4CCN(CC4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H29N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
455.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.